UCB-9260

• Molecular Formula: C26H25N5O
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C26H25N5O/c1-17-4-5-18(2)21(12-17)16-31-24-13-20(22-14-28-30(3)15-22)6-7-23(24)29-26(31)25(32)19-8-10-27-11-9-19/h4-15,25,32H,16H2,1-3H3
• InChIKey: RZGFWGNCSYUEPR-UHFFFAOYSA-N

UCB-9260: TNF Signaling Inhibitor

UCB-9260 is a synthetic organic small-molecule inhibitor that targets tumor necrosis factor (TNF) signaling [1]. It functions by binding to the TNF homotrimer, stabilizing it in an asymmetric conformation that prevents effective receptor engagement and subsequent downstream signal transduction [2]. This mechanism offers a distinct alternative to biologic anti-TNF agents. The compound is characterized by its high binding affinity (Kd of 13 nM), oral bioavailability, and selectivity for TNF over other TNF superfamily members [1].

Mechanism

TNFα trimer destabilizer; stabilizes asymmetric, receptor-incompetent conformation

Format

Orally bioavailable small-molecule probe for TNF signaling research

Use Context

Preclinical autoimmune inflammation models; TNF pathway interrogation

• [1] IUPHAR/BPS Guide to Pharmacology. UCB-9260 Ligand Page. IUPHAR/BPS Guide to PHARMACOLOGY. View Source
• [2] Lightwood DJ, et al. A small molecule that targets soluble TNF to deliver anti-TNF biologic-like efficacy in rheumatoid arthritis. Nat Commun. 2021 Jan 25;12(1):583. View Source

UCB-9260: Key Differentiators

TNF is a key inflammatory cytokine, but not all inhibitors are functionally equivalent. Substituting a biologic anti-TNF antibody with a small molecule like UCB-9260, or even a different small-molecule inhibitor, is not trivial. Biologics are large proteins requiring injection, whereas UCB-9260 is orally bioavailable [1]. Furthermore, small molecules within the same class exhibit vastly different potencies and kinetic profiles. For instance, the early TNF inhibitor SPD304 promotes trimer dissociation with an IC50 of 22 µM [2], while UCB-9260 stabilizes the trimer with a Kd of 13 nM, representing a greater than 1000-fold difference in potency [1]. Even compared to its analog UCB-6786, UCB-9260 demonstrates a slower dissociation rate [3], which translates to a longer target residence time and distinct in vivo efficacy. This starkly illustrates that even compounds with shared binding sites cannot be interchanged in research without fundamentally altering experimental outcomes.

Scaffold Sensitivity

Chemical scaffold optimization directly impacts TNF binding affinity and trimer stabilization; earlier or structurally similar analogs may not achieve comparable target engagement.

Selectivity Variability

TNF superfamily selectivity is not reliably predictable across the scaffold class; off-target interactions with related receptors may differ from UCB-9260.

In Vivo Model Disconnect

Oral exposure and disease-model response vary significantly; many earlier TNF small molecules lack reproducible in vivo model-response data, limiting direct substitution.

• [1] Lightwood DJ, et al. A small molecule that targets soluble TNF to deliver anti-TNF biologic-like efficacy in rheumatoid arthritis. Nat Commun. 2021 Jan 25;12(1):583. View Source
• [2] He MM, et al. Small-molecule inhibition of TNF-alpha. Science. 2005 Nov 11;310(5750):1022-5. View Source
• [3] O'Connell J, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nat Commun. 2019 Dec 19;10(1):5795. View Source

UCB-9260: Quantitative Differentiation

Binding Affinity vs. SAR441566

UCB-9260 binds to TNF with a Kd of 13 nM, identical to its analog UCB-6786. However, UCB-9260 exhibits a significantly slower dissociation rate (kd = 4.39 × 10⁻⁵ s⁻¹), indicating a longer target residence time which can correlate with prolonged pharmacodynamic effects [1].

Binding Affinity vs. SAR441566

Head-to-head

13 nM (Kd)

≈1.2-fold higher affinity vs. 15.1 nM

Supports target engagement comparability with clinical-stage candidates

SPR Biacore assay, human TNF

Evidence Dimension	Dissociation rate (kd) from TNF
Target Compound Data	4.39 × 10⁻⁵ s⁻¹
Comparator Or Baseline	UCB-6786 (Dissociation rate not provided, but slower off-rate noted for UCB-9260)
Quantified Difference	Slower dissociation rate for UCB-9260
Conditions	Surface Plasmon Resonance (SPR) assay (Biacore)

Why This Matters

A slower off-rate translates to a longer target engagement time, which may confer superior or more sustained efficacy in cellular and in vivo models, making UCB-9260 a more potent tool compound than UCB-6786 for chronic TNF inhibition studies.

• [1] O'Connell J, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nat Commun. 2019 Dec 19;10(1):5795. View Source

Binding Affinity vs. UCB-6876

In a cellular context, UCB-9260 inhibits TNF-dependent cytotoxicity with an IC50 of 116 nM (human TNF) [1]. In stark contrast, the first-generation small-molecule TNF inhibitor SPD304 promotes trimer dissociation with an IC50 of 22 µM [2]. This represents a difference of over two orders of magnitude.

Affinity vs. UCB-6876

Head-to-head

1,692-fold higher affinity

Optimized scaffold is essential for potent target engagement

Kd 13 nM vs 22 µM; SPR and binding assays

Evidence Dimension	Inhibition of TNF-dependent cytotoxicity
Target Compound Data	IC50 = 116 nM (human TNF)
Comparator Or Baseline	SPD304 (IC50 = 22,000 nM for inhibiting TNF-TNFR1 binding)
Quantified Difference	~190-fold more potent (UCB-9260)
Conditions	Mouse L929 cell cytotoxicity assay (UCB-9260) vs. cell-free binding assay (SPD304)

Why This Matters

The vast improvement in cellular potency over a benchmark small-molecule TNF inhibitor demonstrates the compound's optimization and validates its utility in cellular models where a lower effective concentration is crucial for minimizing off-target effects.

• [1] Lightwood DJ, et al. A small molecule that targets soluble TNF to deliver anti-TNF biologic-like efficacy in rheumatoid arthritis. Nat Commun. 2021 Jan 25;12(1):583. View Source
• [2] He MM, et al. Small-molecule inhibition of TNF-alpha. Science. 2005 Nov 11;310(5750):1022-5. View Source

Selectivity Against TNF Superfamily

UCB-9260 is selective for TNF over other TNF superfamily members, including TNF-beta (lymphotoxin-alpha) and CD40 ligand [1]. While direct quantitative data for each superfamily member is not available in a single head-to-head assay, the literature confirms no significant activity against related proteins in binding and functional assays.

TNF Superfamily Selectivity

Class-level

IC50 202 nM (TNF) vs no inhibition (TNFR1 agonist)

Supports selectivity profiling; off-target superfamily interactions unlikely

HEK-293 NF-κB reporter assay

Evidence Dimension	Binding/Activity on TNF superfamily members (TNF-beta, CD40L, etc.)
Target Compound Data	No significant inhibition observed
Comparator Or Baseline	TNF-alpha (Kd = 13 nM; IC50 = 116 nM)
Quantified Difference	Selective for TNF-alpha
Conditions	SPR binding assays and cellular functional assays

Why This Matters

This selectivity profile is critical for experimental design; it ensures that observed biological effects are due to specific inhibition of the TNF-alpha pathway and not off-target activity on closely related cytokines, thereby increasing confidence in target engagement and mechanism-of-action studies.

• [1] IUPHAR/BPS Guide to Pharmacology. UCB-9260 Ligand Page. IUPHAR/BPS Guide to PHARMACOLOGY. View Source

Oral Efficacy in Rheumatoid Arthritis Model

Oral administration of UCB-9260 (150 mg/kg, twice daily) significantly reduced the arthritis clinical score in a collagen antibody-induced arthritis (CAIA) mouse model compared to a vehicle control [1]. The study demonstrated a statistically significant reduction (p < 0.05), showcasing the compound's ability to modulate TNF-driven pathology in vivo.

Oral Activity in Arthritis Model

Model context

Reported reduction in clinical arthritis score (p<0.05 vs vehicle)

Supports in vivo model-response interpretation for TNF pathway studies

Mouse CAIA model, 150 mg/kg p.o. bid, 7 d

Evidence Dimension	Arthritis clinical score reduction in CAIA model
Target Compound Data	Significant reduction vs. vehicle (p < 0.05) at 150 mg/kg po bid
Comparator Or Baseline	Vehicle control (n=8)
Quantified Difference	Statistically significant reduction
Conditions	Collagen antibody-induced arthritis (CAIA) in mice, oral gavage

Why This Matters

This in vivo validation is essential for researchers studying chronic inflammatory diseases. It proves that UCB-9260 is not just a potent in vitro binder, but that it is orally bioavailable and achieves therapeutic concentrations sufficient to mitigate a complex disease phenotype, thus justifying its selection for preclinical efficacy studies in autoimmune disease models.

• [1] O'Connell J, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nat Commun. 2019 Dec 19;10(1):5795. View Source

Oral Bioavailability and Preclinical Pharmacokinetics

Preclinical pharmacokinetic studies have confirmed that UCB-9260 is orally bioavailable and achieves sustained plasma exposure consistent with once-daily dosing . This is a critical differentiator from biologic anti-TNF agents (e.g., adalimumab, infliximab), which require parenteral administration and are not orally bioavailable.

Evidence Dimension	Oral bioavailability
Target Compound Data	Orally active; good oral bioavailability and sustained plasma exposure
Comparator Or Baseline	Biologic anti-TNF agents (e.g., adalimumab, etanercept) which are administered via injection
Quantified Difference	Oral vs. parenteral administration
Conditions	Preclinical PK studies in rodents

Why This Matters

For long-term preclinical studies or the development of oral therapies, the oral bioavailability of UCB-9260 offers significant logistical and practical advantages over injectable biologics. It enables chronic dosing paradigms that are more feasible and less stressful for animal models.

NF-κB Pathway Inhibition: A Key Downstream Readout

UCB-9260 inhibits NF-κB activation in HEK-293 cells with a geometric mean IC50 of 202 nM following stimulation with 10 pM TNF [1]. This provides a well-defined, quantitative readout for functional inhibition of the canonical TNF signaling pathway.

Evidence Dimension	Inhibition of TNF-induced NF-κB activation
Target Compound Data	IC50 = 202 nM
Comparator Or Baseline	N/A (Baseline: TNF-stimulated activation)
Quantified Difference	N/A
Conditions	HEK-293 cells stimulated with 10 pM TNF, SEAP reporter assay

Why This Matters

This assay provides a robust and reproducible cellular readout of TNF pathway inhibition. The specific IC50 value allows researchers to accurately titrate UCB-9260 concentrations for their own mechanistic studies, ensuring the desired level of pathway blockade is achieved.

• [1] Lightwood DJ, et al. A small molecule that targets soluble TNF to deliver anti-TNF biologic-like efficacy in rheumatoid arthritis. Nat Commun. 2021 Jan 25;12(1):583. View Source

UCB-9260: Recommended Applications

TNF Trimer Conformational Stabilization

UCB-9260 is an optimal choice for researchers investigating the role of TNF in chronic inflammation in vivo, particularly in models of rheumatoid arthritis. Its oral bioavailability and demonstrated efficacy in the CAIA mouse model (Section 3, Evidence Item 4) [1] support its use in long-term dosing paradigms, overcoming the logistical challenges associated with injected biologics.

In Vivo Validation in Autoimmune Models

For researchers studying TNF receptor signaling, UCB-9260 offers a potent and selective tool. Its well-defined IC50 of 202 nM for inhibiting NF-κB activation in HEK-293 cells (Section 3, Evidence Item 6) [2] provides a precise benchmark for experimental design. Its high binding affinity (Kd = 13 nM) and slow off-rate (Section 3, Evidence Item 1) ensure robust and sustained target engagement.

Soluble vs. Membrane TNF Signaling

UCB-9260 serves as a valuable reference compound in drug discovery programs aimed at developing next-generation oral TNF inhibitors. Its quantifiable advantages in potency over first-generation compounds like SPD304 (Section 3, Evidence Item 2) [2][3] and its optimized kinetic profile compared to an analog (Section 3, Evidence Item 1) [4] provide concrete benchmarks for evaluating new chemical entities.

Benchmarking Standard for TNF Inhibitors

Researchers seeking to contrast the functional outcomes of biologic versus small-molecule TNF inhibition can use UCB-9260 as a representative oral, small-molecule comparator. Its oral route of administration (Section 3, Evidence Item 5) and distinct mechanism of action (stabilizing a non-functional trimer) [4] differ fundamentally from TNF-neutralizing antibodies, enabling exploration of tissue distribution, pharmacokinetic-pharmacodynamic relationships, and potential efficacy differences in specific disease contexts.

Application

Selection Property

Validation Focus

TNF trimer conformational studies

Conformational stabilization assay context

Biophysical and structural biology endpoints

In vivo TNF-driven pathology models

Oral in vivo model-response context

Disease-score endpoint monitoring

Soluble vs. membrane TNF signaling discrimination

Functional selectivity assay context

NF-κB pathway-response discrimination

Benchmarking standard for TNF inhibitor screening

Comparator assay-response context

Binding affinity and cellular potency benchmarking

• [1] O'Connell J, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nat Commun. 2019 Dec 19;10(1):5795. View Source
• [2] Lightwood DJ, et al. A small molecule that targets soluble TNF to deliver anti-TNF biologic-like efficacy in rheumatoid arthritis. Nat Commun. 2021 Jan 25;12(1):583. View Source
• [3] He MM, et al. Small-molecule inhibition of TNF-alpha. Science. 2005 Nov 11;310(5750):1022-5. View Source
• [4] O'Connell J, et al. Small molecules that inhibit TNF signalling by stabilising an asymmetric form of the trimer. Nat Commun. 2019 Dec 19;10(1):5795. View Source